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Compound of Interest

Compound Name:
2-(4-Amino-3-nitrophenyl)acetic

acid

Cat. No.: B053026 Get Quote

For immediate reference, 2-(4-Amino-3-nitrophenyl)acetic acid should be treated as

hazardous waste. Do not dispose of this chemical down the drain or in regular trash. All waste

material and contaminated items must be collected, properly labeled, and transferred to a

licensed hazardous waste disposal company.

This guide provides detailed procedures for the safe handling and disposal of 2-(4-Amino-3-
nitrophenyl)acetic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-(4-Amino-3-nitrophenyl)acetic acid is not

readily available, data from closely related isomers such as 3-nitrophenylacetic acid and 4-

nitrophenylacetic acid, as well as the known hazards of aromatic amines and nitro compounds,

indicate that this chemical should be handled with caution.[1][2]

Key Hazards:

Causes skin and eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

The toxicological properties have not been fully investigated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b053026?utm_src=pdf-interest
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitroaromatic compounds can be toxic and are often listed as priority pollutants.

Aromatic amines are a class of chemicals with potential carcinogenicity.

Personal Protective Equipment (PPE): Before handling the chemical, ensure the following PPE

is worn:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Chemical Properties and Data
Understanding the chemical properties of 2-(4-Amino-3-nitrophenyl)acetic acid is crucial for

its safe handling and disposal.

Property Value Source

Molecular Formula C₈H₈N₂O₄ PubChem[5]

Molecular Weight 196.16 g/mol PubChem[5]

Appearance
Solid (based on related

compounds)
Inferred

Solubility Likely soluble in water.[2] Inferred

CAS Number 1261438-26-9 MySkinRecipes[6]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-(4-Amino-3-nitrophenyl)acetic acid is through a

licensed hazardous waste management company. In-lab treatment is not recommended

without a thorough, substance-specific, and validated protocol.

Experimental Protocol: Waste Collection and Preparation for Disposal
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Segregation: Keep 2-(4-Amino-3-nitrophenyl)acetic acid waste separate from other waste

streams to prevent unintended reactions. This includes both the solid chemical and any

solutions or contaminated materials.

Container Selection:

Use a dedicated, properly labeled, and leak-proof container for solid waste. The container

must be compatible with the chemical.

For liquid waste (e.g., solutions containing the compound), use a sealed, non-reactive

container. Do not use metal containers for acidic waste.

Labeling: Label the waste container clearly with the words "Hazardous Waste," the full

chemical name "2-(4-Amino-3-nitrophenyl)acetic acid," and the approximate quantity.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials such as strong oxidizing agents and bases.[1][7][8] Use

secondary containment to prevent spills.

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste in the

same manner.

Disposal Request: Arrange for pickup by a certified hazardous waste disposal service in

accordance with your institution's and local regulations.[1][3][8]

Emergency Procedures for Spills
In the event of a spill, adhere to the following procedure:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Wear PPE: Do not attempt to clean up a spill without the appropriate personal protective

equipment.

Containment: For a solid spill, carefully sweep up the material and place it into a labeled

hazardous waste container.[1][8] Avoid generating dust. For a liquid spill, use an inert

absorbent material to contain it.
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Decontamination: Clean the spill area with an appropriate solvent and then soap and water.

All cleanup materials must be disposed of as hazardous waste.

Reporting: Report the spill to your institution's environmental health and safety office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of 2-(4-Amino-3-
nitrophenyl)acetic acid.
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Caption: Decision workflow for the proper disposal of 2-(4-Amino-3-nitrophenyl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. nano.pitt.edu [nano.pitt.edu]

5. 2-Amino-2-(4-nitrophenyl)acetic acid | C8H8N2O4 | CID 221192 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-(3-amino-4-nitrophenyl)acetic acid [myskinrecipes.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-body-img
https://www.benchchem.com/product/b053026?utm_src=pdf-body
https://www.benchchem.com/product/b053026?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nano.pitt.edu/sites/default/files/Acetic_Acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-_4-nitrophenyl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-_4-nitrophenyl_acetic-acid
https://www.myskinrecipes.com/shop/en/anti-inflammatory-intermediates/41490--2-3-amino-4-nitrophenylacetic-acid.html
https://www.fishersci.com/store/msds?partNumber=AC204890050&productDescription=4-HYDROXY-3-NITROPHENYLA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157060250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of 2-(4-Amino-3-nitrophenyl)acetic
Acid: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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